Cas no 2137981-96-3 (2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester)

2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester structure
2137981-96-3 structure
Product Name:2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester
CAS No:2137981-96-3
MF:C10H15NO2
MW:181.231602907181
CID:5298811
Update Time:2025-07-15

2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H15NO2/c1-10(2,3)13-9(12)5-4-8-6-7-11-8/h8,11H,6-7H2,1-3H3
    • InChI Key: UGKPSPQCWMTKPU-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)C#CC1CCN1

2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-786807-0.05g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
0.05g
$888.0 2024-05-22
Enamine
EN300-786807-0.1g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
0.1g
$930.0 2024-05-22
Enamine
EN300-786807-0.25g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
0.25g
$972.0 2024-05-22
Enamine
EN300-786807-0.5g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
0.5g
$1014.0 2024-05-22
Enamine
EN300-786807-1.0g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
1.0g
$1057.0 2024-05-22
Enamine
EN300-786807-2.5g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
2.5g
$2071.0 2024-05-22
Enamine
EN300-786807-5.0g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
5.0g
$3065.0 2024-05-22
Enamine
EN300-786807-10.0g
tert-butyl 3-(azetidin-2-yl)prop-2-ynoate
2137981-96-3 95%
10.0g
$4545.0 2024-05-22

Additional information on 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester

Introduction to 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester (CAS No. 2137981-96-3)

2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2137981-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a propynoic acid moiety linked to an azetidinyl ring, further modified by a tert-butyl ester group. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The propynoic acid component of the molecule introduces a terminal alkyne functionality, which can participate in various chemical reactions such as Sonogashira coupling, allowing for the introduction of aryl or vinyl groups. This reactivity makes the compound a valuable intermediate in synthetic chemistry. Additionally, the azetidinyl ring is a five-membered heterocyclic structure containing nitrogen, which is commonly found in biologically active molecules. The presence of nitrogen in this ring can influence the compound's pharmacokinetic properties, including its solubility and metabolic stability.

The 1,1-dimethylethyl ester group at the end of the molecule serves multiple purposes. It acts as a protecting group for carboxylic acid functionalities and can influence the compound's lipophilicity and binding affinity to biological targets. The tert-butyl group is particularly useful in medicinal chemistry due to its steric bulk, which can enhance binding interactions or modulate metabolic pathways.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The azetidinyl scaffold is particularly noteworthy because it mimics natural amino acid structures and has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring modifications to this core structure to optimize its pharmacological profile. For instance, studies have demonstrated that substituents on the azetidinyl ring can significantly alter the compound's activity against various disease targets.

The propynoic acid moiety also contributes to the compound's potential therapeutic applications. Alkynes are versatile functional groups that can be incorporated into complex molecular architectures through cross-coupling reactions. These reactions are widely used in drug synthesis to construct carbon-carbon bonds efficiently. The presence of an alkyne allows for further derivatization, enabling chemists to design molecules with tailored properties.

One of the most exciting aspects of 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester is its potential as a precursor for more complex drug candidates. Researchers are investigating its utility in generating derivatives with enhanced bioavailability and target specificity. For example, modifications to the azetidinyl ring or the propynoic acid moiety could lead to compounds with improved efficacy against diseases such as cancer or neurodegenerative disorders.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester interacts with biological targets at the atomic level. These simulations can guide experimental design and help identify promising derivatives before they are synthesized in the lab.

The synthesis of 2-Propynoic acid, 3-(2-azetidinyl)-, 1,1-dimethylethyl ester presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is crucial due to the sensitive nature of the functional groups involved. However, recent methodologies have improved efficiency and yield in constructing this type of molecule.

In conclusion,2-Propynoic acid, 3-(2-azetidinyl)-, and 1,1-dimethylethylester (CAS No. 2137981-96-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for medicinal chemists exploring new frontiers in drug discovery.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd